2,4-Dichloro-1-(4-iodophenoxymethyl)benzene
Overview
Description
2,4-Dichloro-1-(4-iodophenoxymethyl)benzene is a useful research compound. Its molecular formula is C13H9Cl2IO and its molecular weight is 379.02 g/mol. The purity is usually 95%.
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Scientific Research Applications
Residue Analysis in Agriculture
The herbicide 2,4-dichloro-1-(4-nitrophenoxy)-benzene, closely related to the compound , has been analyzed for residue in rice and wheat. A method involving electron capture gas-liquid chromatography has been developed for determining this compound and its metabolites in agricultural samples, with sensitivity down to 0.01 ppm. This indicates its importance in monitoring agricultural produce for herbicide residues (Adler & Wargo, 1975).
Photocatalytic Oxidation in Water Treatment
Research on the photocatalytic oxidation of 2,4-dichlorophenol by CdS, which shares a structural similarity with the target compound, highlights its potential application in water treatment. The study suggests that oxidation pathways differ based on pH levels, which could be significant for environmental remediation processes (Tang & Huang, 1995).
Use in Synthesis of Sterically Protecting Groups
The compound 2,4-di-t-butyl-6-(methoxymethyl)phenyl, which is structurally related, has been used to stabilize low-coordinate phosphorus compounds. This demonstrates the potential use of 2,4-Dichloro-1-(4-iodophenoxymethyl)benzene in synthesizing complex organic molecules, particularly in stabilizing reactive elements (Yoshifuji, Kamijo, & Toyota, 1993).
Visible-Light-Induced Oxygenation Reactions
Visible-light-induced oxygenation of benzene to phenol using 2,3-dichloro-5,6-dicyano-p-benzoquinone suggests a potential application of this compound in photochemical reactions. This can be significant in the synthesis of complex organic molecules (Ohkubo, Fujimoto, & Fukuzumi, 2013).
Properties
IUPAC Name |
2,4-dichloro-1-[(4-iodophenoxy)methyl]benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9Cl2IO/c14-10-2-1-9(13(15)7-10)8-17-12-5-3-11(16)4-6-12/h1-7H,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHQSHHWVUQSSLU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OCC2=C(C=C(C=C2)Cl)Cl)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9Cl2IO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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